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Compound of Interest

Compound Name: Phenoxy-d5-acetic Acid

Cat. No.: B027105

This guide provides crucial safety protocols and logistical plans for the handling and disposal of
Phenoxy-d5-acetic Acid, tailored for researchers, scientists, and drug development
professionals. The following procedures are designed to ensure a safe laboratory environment
and compliance with standard safety practices.

Hazard Identification and Classification

Phenoxy-d5-acetic acid is a deuterated form of phenoxyacetic acid. While specific data for the
deuterated compound is limited, the safety profile is expected to be analogous to its non-
deuterated counterpart. Phenoxyacetic acid is classified as hazardous.[1]

Hazard Statements:

o Harmful if swallowed (H302).[1]

e Causes skin irritation (H315).[1]

e May cause an allergic skin reaction (H317).

o Causes serious eye damage or irritation (H318/H319).[1]
e May cause respiratory irritation (H335).[1]

e Very toxic to aquatic life (H400).
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e Harmful to aquatic life with long-lasting effects (H412).

Hazard Classification GHS Code Description
Acute Toxicity, Oral H302 Harmful if swallowed.[1]
Skin Irritation H315 Causes skin irritation.[1]
o Causes serious eye irritation or
Eye Irritation/Damage H318/H319
damage.[1]
_ o May cause respiratory
Respiratory Irritation H335 S
irritation.[1]
) o May cause an allergic skin
Skin Sensitization H317 )
reaction.
Aquatic Hazard (Acute) H400 Very toxic to aquatic life.
) ) Harmful to aquatic life with
Aquatic Hazard (Chronic) H412

long lasting effects.

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory to prevent exposure.
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PPE Category Specification Rationale

Safety glasses with side-
shields or goggles.[1] A face To protect against splashes

Eye/Face Protection )
shield may also be necessary. and dust.

[2]

Chemical-resistant gloves
(e.g., nitrile rubber).[3] Lab

Skin Protection ) irritation, and potential
coat or protective coveralls.[4]

[5]

To prevent skin contact,

sensitization.

Use in a well-ventilated area. If

dust or aerosols are ) ]
) ) To prevent inhalation and
Respiratory Protection generated, a NIOSH/MSHA ) o
) respiratory irritation.[1]
approved respirator should be

used.[5]

Operational Plan for Safe Handling

Follow these step-by-step procedures for the safe handling of Phenoxy-d5-acetic Acid from

receipt to disposal.
1. Receiving and Storage:
e Upon receipt, inspect the container for any damage or leaks.

» Store in a cool, dry, well-ventilated place away from incompatible materials such as strong
oxidizing agents and bases.[6]

o Keep the container tightly closed.[2][7] The recommended storage temperature is 2-8°C for
long-term storage.[8]

2. Engineering Controls:
e Work in a chemical fume hood to minimize inhalation exposure.[9]

o Ensure that an eyewash station and a safety shower are readily accessible.[7][10]
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. Handling and Use:

Avoid contact with skin, eyes, and clothing.[2][11]
Avoid the formation of dust and aerosols.[1][11]
Do not eat, drink, or smoke in the handling area.[6]
Wash hands thoroughly after handling.[1]

. Spill Management:

Small Spills: For minor spills, absorb the material with an inert absorbent such as sand or
vermiculite.[2][9] Collect the absorbed material and place it in a suitable, labeled container
for hazardous waste disposal.[2][12]

Large Spills: For larger spills, evacuate the area and contact your institution's environmental
health and safety (EHS) department.[13] Prevent the spill from entering drains.[1][2]

Disposal Plan

Proper disposal of Phenoxy-d5-acetic Acid and its containers is crucial to prevent

environmental contamination and ensure regulatory compliance.

e Chemical Waste:

o Dispose of unused or contaminated Phenoxy-d5-acetic Acid as hazardous waste.[2]

o Do not dispose of it down the drain.[1]

o Collect waste in a clearly labeled, sealed container.

o Arrange for disposal through a licensed chemical waste disposal company.[1][9] One
disposal option is to dissolve or mix the material with a combustible solvent and burn it in a
chemical incinerator equipped with an afterburner and scrubber.[1]

e Contaminated Materials:
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o Any materials that have come into contact with the chemical, such as gloves, absorbent
pads, and weighing paper, should also be disposed of as hazardous waste.

o Place these materials in a sealed and labeled container for disposal.

Safe Handling Workflow

The following diagram illustrates the key steps and decision points for the safe handling of
Phenoxy-d5-acetic Acid.
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Caption: Workflow for the safe handling of Phenoxy-d5-acetic Acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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